Cas no 332410-15-8 (6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid)

• Product Name: 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid
• CAS No: 332410-15-8
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 917758
• PubChem ID: 3108175
• Update Time: 2025-07-01

6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzothiazol-2-ylcarbamoyl)-3-methyl-cyclohex-3-enecarboxylic acid
• 6-(1,3-benzothiazol-2-ylcarbamoyl)-3-methylcyclohex-3-ene-1-carboxylic acid
• 6-(N-benzothiazol-2-ylcarbamoyl)-3-methylcyclohex-3-enecarboxylic acid
• HMS1673L04
• AKOS024302538
• AKOS000301795
• DTXSID50389317
• SR-01000357692-1
• 6-[(1,3-benzothiazol-2-yl)carbamoyl]-3-methylcyclohex-3-ene-1-carboxylic acid
• 6-(Benzo[d]thiazol-2-ylcarbamoyl)-3-methylcyclohex-3-enecarboxylic acid
• DB-048370
• Oprea1_282577
• SR-01000357692
• Oprea1_560357
• 332410-15-8
• AG-205/10985063
• 6-[(1,3-benzothiazol-2-ylamino)carbonyl]-3-methyl-3-cyclohexene-1-carboxylic acid
• AG-205/12761421
• 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid

• MDL： MFCD00828099
• Inchi： 1S/C16H16N2O3S/c1-9-6-7-10(11(8-9)15(20)21)14(19)18-16-17-12-4-2-3-5-13(12)22-16/h2-6,10-11H,7-8H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key： VOKRAUZDTBXLAD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C1CC=C(C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 316.08800
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.53000
• LogP: 3.36490

6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid

6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid: A Comprehensive Overview

6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid, identified by the CAS Registry Number 332410-15-8, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of benzothiazole derivatives, which have garnered significant attention in the fields of pharmacology, material science, and environmental chemistry due to their versatile properties. The molecule consists of a benzothiazole moiety attached to a cyclohexene ring via an amino carbonyl linkage, with additional substituents that enhance its functional diversity.

The benzothiazole group, a heterocyclic aromatic system, is known for its stability and ability to participate in various chemical reactions. In this compound, the benzothiazole ring is connected to a cyclohexene derivative through an amide bond, which introduces flexibility and reactivity into the molecule. The presence of the methyl group on the cyclohexene ring further modifies the compound's physical and chemical properties, making it suitable for specific applications. Recent studies have highlighted the potential of this compound in drug design, particularly in targeting specific enzymes and receptors due to its structural complexity and functional groups.

One of the most intriguing aspects of 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid is its ability to act as a precursor in the synthesis of advanced materials. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, leveraging its unique reactivity under specific conditions. For instance, the compound's amide functionality can undergo reversible bond formation, enabling dynamic materials that adapt to environmental changes. This property has significant implications for industries such as electronics, where durability and adaptability are critical.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. Its structure resembles certain bioactive molecules, making it a valuable tool in drug discovery programs. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing insights into its potential therapeutic effects. For example, studies suggest that it may inhibit key enzymes involved in inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases.

The synthesis of 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the benzothiazole derivative, followed by coupling reactions to introduce the cyclohexene moiety. Recent optimizations have focused on improving yield and reducing reaction time by employing palladium-catalyzed cross-coupling reactions, which have become increasingly popular in organic synthesis.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have investigated its potential as a biodegradable polymer additive, which could replace traditional plasticizers that persist in the environment. Initial findings indicate that under controlled conditions, the compound can degrade into non-toxic byproducts, making it a sustainable alternative for certain industrial applications.

In conclusion, 6-(2-Benzothiazolylamino)carbonyl-3-methyl-3-cyclohexene-1-carboxylic Acid (CAS No: 332410-15-8) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.